Cas no 646515-46-0 (1H-Indole-1-acetic acid, 5-fluoro-2-methyl-)

• Product Name: 1H-Indole-1-acetic acid, 5-fluoro-2-methyl-
• CAS No: 646515-46-0
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 420045
• PubChem ID: 67466619
• Update Time: 2025-04-19

1H-Indole-1-acetic acid, 5-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 5-fluoro-2-methyl-
• 2(5-fluoro-2-methyl-1H-indol-1-yl)acetic acid
• 2-(5-fluoro-2-methylindol-1-yl)acetic acid
• SCHEMBL2591249
• 5-fluoro-2-methyl-1h-indole-1-acetic acid
• (5-Fluoro-2-methyl-1H-indol-1-yl)acetic acid
• (5-fluoro-2-methyl-indol-1-yl)-acetic acid
• 2-(5-fluoro-2-methyl-1H-indol-1-yl)acetic acid
• XETODQFANWOPEC-UHFFFAOYSA-N
• 646515-46-0
• DTXSID30737312

• Inchi： 1S/C11H10FNO2/c1-7-4-8-5-9(12)2-3-10(8)13(7)6-11(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： XETODQFANWOPEC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C(C)N2CC(=O)O

Computed Properties

• Exact Mass: 207.0696
• Monoisotopic Mass: 207.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23